Cas no 1824195-63-2 (3-(2,3-dihydro-1H-inden-1-yl)-2-oxopropanoic acid)

• Product Name: 3-(2,3-dihydro-1H-inden-1-yl)-2-oxopropanoic acid
• CAS No: 1824195-63-2
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 6460973
• PubChem ID: 53889656
• Update Time: 2025-07-25

3-(2,3-dihydro-1H-inden-1-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11732903
• 1824195-63-2
• 3-(2,3-dihydro-1H-inden-1-yl)-2-oxopropanoic acid
• EN300-1844022

• Inchi： 1S/C12H12O3/c13-11(12(14)15)7-9-6-5-8-3-1-2-4-10(8)9/h1-4,9H,5-7H2,(H,14,15)
• InChI Key： HPPDDSWHHOMPBH-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 3-(2,3-dihydro-1H-inden-1-yl)-2-oxopropanoic acid

Comprehensive Analysis of 3-(2,3-dihydro-1H-inden-1-yl)-2-oxopropanoic acid (CAS No. 1824195-63-2): Properties, Applications, and Research Insights

The compound 3-(2,3-dihydro-1H-inden-1-yl)-2-oxopropanoic acid (CAS No. 1824195-63-2) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and chemical research. Characterized by its indenyl core and oxopropanoic acid functional group, this compound exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₂O₃, reflects a balance of hydrophobicity and polarity, which is critical for its potential applications in drug design and material science.

Recent studies highlight the growing interest in 3-(2,3-dihydro-1H-inden-1-yl)-2-oxopropanoic acid as a precursor for bioactive molecules. Researchers are exploring its role in modulating enzymatic activity, particularly in inflammation-related pathways. The 2-oxopropanoic acid moiety is known to interact with metalloenzymes, a feature leveraged in developing inhibitors for conditions like arthritis and metabolic disorders. This aligns with the current trend of targeting small-molecule therapeutics in precision medicine.

From a synthetic perspective, the inden-1-yl group in this compound offers steric and electronic advantages for cyclization reactions, a topic frequently searched in academic databases. Chemists are investigating its use in constructing polycyclic frameworks, which are prevalent in natural products and agrochemicals. The compound’s stability under mild conditions also makes it suitable for green chemistry applications, addressing the demand for sustainable synthetic routes.

Analytical characterization of CAS No. 1824195-63-2 reveals distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) studies show predictable proton environments, while mass spectrometry confirms its molecular weight (204.22 g/mol). These properties are crucial for quality control in industrial-scale production, a concern often raised in pharmaceutical manufacturing forums. Furthermore, its melting point (≈160–165°C) and solubility profile (moderate in polar solvents) guide formulation strategies.

The commercial availability of 3-(2,3-dihydro-1H-inden-1-yl)-2-oxopropanoic acid has expanded due to its utility in high-throughput screening libraries. Biotechnology companies utilize it to explore structure-activity relationships (SAR) in lead optimization. This aligns with the rising popularity of fragment-based drug discovery, a frequently queried term in AI-driven literature searches. Its compatibility with automated synthesis platforms further enhances its appeal.

Safety evaluations indicate that this compound requires standard laboratory handling precautions, with no extreme hazards reported—a key point for researchers searching for non-toxic intermediates. Environmental fate studies suggest moderate biodegradability, reflecting the industry’s shift toward eco-friendly chemicals. Regulatory databases classify it as non-hazardous under current guidelines, simplifying its use in global supply chains.

Future research directions for CAS No. 1824195-63-2 may include exploring its enantioselective synthesis, as the chiral dihydroindene scaffold could yield optically active derivatives. Such efforts resonate with the growing demand for chiral auxiliaries in asymmetric catalysis. Additionally, computational modeling of its pharmacokinetic properties could unlock new therapeutic avenues, a hot topic in AI-aided drug development circles.